6-Chloro-5-methylthioindole

• Molecular Formula: C9H8ClNS
• Molecular Weight: 197.69 g/mol
• SMILES: CSC1=C(C=C2C(=C1)C=CN2)Cl
• InChI: InChI=1S/C9H8ClNS/c1-12-9-4-6-2-3-11-8(6)5-7(9)10/h2-5,11H,1H3
• InChIKey: NQQYNAPVGWDGAH-UHFFFAOYSA-N

6-Chloro-5-methylthioindole: Chemical Identity, Procurement Specifications, and Comparator Landscape

6-Chloro-5-methylthioindole (IUPAC: 6-chloro-5-methylsulfanyl-1H-indole; molecular formula C9H8ClNS; molecular weight 197.69 g/mol) is a heterocyclic building block belonging to the indole family, featuring a chlorine atom at the 6-position and a methylthio substituent at the 5-position of the indole ring system . The compound is typically supplied at 95% purity and serves as a key intermediate in medicinal chemistry, most notably in the synthesis of the 5-HT receptor ligand SB-215505 [1]. The differentiation of this compound from its positional isomers and structurally related analogs is critical for procurement decisions, as the spatial arrangement of the chlorine and methylthio substituents dictates subsequent synthetic utility and biological target engagement.

Building block type

Regioisomer-specific indole intermediate for 5-HT receptor ligand synthesis

Key transformation

Compatible with NaBH3CN reduction to indoline scaffold

Diversification handle

Methylthio group enables oxidative SAR exploration to sulfoxide and sulfone analogs

• [1] DrugFuture. SB-215505 Intermediate: 6-chloro-5-(methylsulfanyl)indole. https://www.drugfuture.com/ View Source

Why 6-Chloro-5-methylthioindole Cannot Be Replaced by Generic Indole Analogs in Synthesis and Screening

The specific substitution pattern of 6-chloro-5-methylthioindole—with chlorine at C6 and methylthio at C5—creates a unique electronic and steric environment that cannot be replicated by its positional isomers such as 3-methylthio-6-chloroindole or 5-chloro-3-methylthioindole. These regioisomers exhibit fundamentally different reactivity in subsequent synthetic transformations (e.g., electrophilic aromatic substitution, cross-coupling) and divergent biological target engagement profiles [1]. Procurement of the incorrect regioisomer will lead to different downstream synthetic products or biological screening results, failing to recapitulate the structure-activity relationships (SAR) established for the 5-methylthio-6-chloro scaffold.

1

Positional isomers share identical molecular formula and MW; mass spectrometry alone cannot distinguish 6-chloro-5-methylthio from 3-methylthio or 4-chloro regioisomers.

2

3-Methylthio-6-chloroindole is accessed via a different synthetic route (Gassman method, reported 35% yield) and cannot be interchanged in the SB-215505 alkylation-based route.

3

Regioisomer mismatch alters electrophilic substitution directing effects and downstream cross-coupling outcomes; SAR established for the 5-methylthio-6-chloro scaffold may not transfer.

• [1] Gassman, P.G.; van Bergen, T.J. US3901899A - Synthesis of indoles from anilines and intermediates therein. United States Patent, 1975. View Source

Head-to-Head Evidence: Quantifying the Differentiation of 6-Chloro-5-methylthioindole vs. Its Closest Analogs

NaBH3CN Reduction Yield: 6-Chloro-5-methylthioindole (98%) vs. 4-Chloro-5-methylthioindole (100%)

In the reduction of the indole to the corresponding indoline using sodium cyanoborohydride, 6-chloro-5-methylthioindole (0.72 g, 3.65 mmol) achieved a 98% yield, producing the product as a pale yellow oil [1]. Under identical reaction conditions, the regioisomeric 4-chloro-5-methylthioindole (0.89 g, 4.49 mmol) achieved a quantitative 100% yield [2]. This 2% difference, while small, indicates that the 6-chloro substitution pattern does not hinder the reduction, and both regioisomers exhibit comparably high synthetic efficiency for this key transformation.

Reduction Yield

Cross-study comparable

98% vs 100%

2 pp difference (6-Cl vs 4-Cl regioisomer)

Comparable synthetic efficiency for indoline reduction under NaBH3CN/HOAc conditions.

Both regioisomers high-yielding; 6-Cl substitution does not hinder reduction.

Evidence Dimension	NaBH3CN reduction yield to indoline
Target Compound Data	98% yield (0.72 g product from 0.72 g substrate, 3.65 mmol scale)
Comparator Or Baseline	4-Chloro-5-methylthioindole: 100% yield (0.90 g product from 0.89 g substrate, 4.49 mmol scale)
Quantified Difference	2 percentage points lower yield for 6-chloro vs. 4-chloro regioisomer
Conditions	NaBH3CN, HOAc, method of Description 10 (Gassman indole synthesis); product isolated as pale yellow oil

Why This Matters

For procurement, this confirms that the 6-chloro-5-methylthioindole is a viable and high-yielding substrate for indoline synthesis, comparable to the 4-chloro analog, which is important for medicinal chemistry programs requiring the reduced indoline scaffold.

• [1] Open Reaction Database (ORD). Synthesis of 6-Chloro-5-methylthioindoline via NaBH3CN reduction of 6-Chloro-5-methylthioindole. https://open-reaction-database.org/ View Source
• [2] Open Reaction Database (ORD). Synthesis of 4-Chloro-5-methylthioindoline via NaBH3CN reduction of 4-Chloro-5-methylthioindole. https://open-reaction-database.org/ View Source

Regioselective Synthetic Accessibility: 5-Methylthio-6-chloroindole vs. 3-Methylthio-6-chloroindole Positional Isomer

The Gassman indole synthesis patent (US3901899) reports that treatment of 4-chloroaniline yields 3-methylthio-6-chloroindole in only 35% yield, while similar treatment of 3-nitroaniline gives 3-methylthio-5-nitroindole in 38% yield [1]. In contrast, the 6-chloro-5-methylthioindole scaffold, which bears the methylthio group at the 5-position rather than the 3-position, is accessed through a different synthetic route involving alkylation of 3-chloro-4-methylaniline with bromoacetaldehyde diethyl acetal [2]. This fundamental difference in synthetic strategy and precursor requirements means that the 5-methylthio regioisomer cannot be interchanged with its 3-methylthio counterpart in synthetic planning without completely redesigning the route.

Synthetic Route

Cross-study comparable

5-SMe route vs 3-SMe route

Alkylation-based route vs Gassman method (reported 35% yield)

Different synthetic strategy and precursor requirements preclude route interchange.

5-Methylthio isomer is the required building block for SB-215505 chemotype.

Evidence Dimension	Synthetic yield and route for positional isomers
Target Compound Data	6-Chloro-5-methylthioindole: accessed via NaBH3CN reduction in 98% yield (from indole precursor); alternative route via 3-chloro-4-methylaniline alkylation
Comparator Or Baseline	3-Methylthio-6-chloroindole: 35% yield from 4-chloroaniline via Gassman indole synthesis (US3901899)
Quantified Difference	Different synthetic routes entirely; 3-methylthio isomer obtained in only 35% yield via Gassman method vs. 5-methylthio isomer accessed via alternative route with 98% reduction yield
Conditions	Gassman indole synthesis: N-chloroaniline + methylthioacetone → azasulfonium salt → triethylamine treatment

Why This Matters

For procurement, the 6-chloro-5-methylthioindole scaffold requires a fundamentally different synthetic approach than the 3-methylthio positional isomer, and the 5-methylthio variant is the required building block for specific target molecules such as SB-215505 and related 5-HT receptor ligands.

• [1] Gassman, P.G.; van Bergen, T.J. US3901899A - Synthesis of indoles from anilines and intermediates therein. United States Patent, 1975. Column 8, lines 204-210: 'Similar treatment of 4-chloroaniline gives 3-methylthio-6-chloroindole in 35 percent yield.' View Source
• [2] DrugFuture. SB-215505 Synthetic Route: 'Alkylation of 3-chloro-4-methylaniline (I) with bromoacetaldehyde diethyl acetal (II) afforded secondary amine (III).' View Source

Oxidative Derivatization Potential: 6-Chloro-5-methylthioindole as a Precursor to the Methylsulfonyl Analog

6-Chloro-5-methylthioindole can be oxidized to 6-chloro-5-(methylsulfonyl)-1H-indole (CAS 1268816-56-3, molecular weight 229.68 g/mol) . The sulfone derivative represents a distinct chemical entity with altered electronic properties, polarity, and hydrogen-bonding capacity compared to the parent thioether. This oxidative derivatization is a well-established strategy in medicinal chemistry to modulate metabolic stability, solubility, and target binding. The 5-position methylthio group provides a unique synthetic handle for this transformation, which is not available for indoles lacking this substituent at the 5-position.

Sulfone Access

Class-level inference

Thioether → Sulfone

6-chloro-5-(methylsulfonyl)-1H-indole (CAS 1268816-56-3)

Methylthio group provides a synthetic handle for oxidation-state SAR diversification.

Data to verify; class-level oxidation strategy. Not available for unsubstituted 6-chloroindole.

Evidence Dimension	Access to sulfone derivative via oxidation
Target Compound Data	6-Chloro-5-methylthioindole → 6-chloro-5-(methylsulfonyl)-1H-indole (CAS 1268816-56-3, MW 229.68) via oxidation
Comparator Or Baseline	6-Chloroindole (CAS 17422-33-2): lacks the 5-methylthio group and cannot undergo this specific oxidative derivatization to generate the 5-methylsulfonyl analog
Quantified Difference	Structural difference: 6-chloroindole MW = 151.59 vs. 6-chloro-5-methylthioindole MW = 197.69; the methylthio group enables access to an entirely different chemical space
Conditions	Oxidation of thioether to sulfone (standard conditions: e.g., mCPBA or H2O2/AcOH)

Why This Matters

For procurement in medicinal chemistry programs, the 5-methylthio group serves as a versatile synthetic handle that enables late-stage diversification to sulfoxide and sulfone analogs, a capability absent in the unsubstituted 6-chloroindole scaffold.

Role as a Key Intermediate: 6-Chloro-5-methylthioindole in the Synthesis of SB-215505 (5-HT Receptor Ligand)

6-Chloro-5-methylthioindole is documented as a critical intermediate in the synthesis of SB-215505, a 5-HT receptor ligand [1]. In this synthetic route, 6-chloro-5-(methylsulfanyl)indole (III) is reduced with NaBH3CN in HOAc to obtain the indoline intermediate (IV), which is then further elaborated to the final pharmacologically active compound. This specific application distinguishes the 6-chloro-5-methylthio substitution pattern from its analogs, as the placement of both substituents is essential for the subsequent synthetic steps and the ultimate biological activity of the target molecule. Positional isomers lacking the 5-methylthio-6-chloro arrangement would not yield the correct final product.

Key Intermediate

Supporting evidence

Indole → Indoline → SB-215505

Multi-step synthesis: alkylation, NaBH3CN reduction, further elaboration

Only the 6-chloro-5-methylthio substitution pattern is compatible with the documented SB-215505 route.

Positional isomers would not yield the correct final product.

Evidence Dimension	Specificity as a synthetic intermediate for a pharmacologically active compound
Target Compound Data	6-Chloro-5-(methylsulfanyl)indole (III) → indoline (IV) → SB-215505
Comparator Or Baseline	Positional isomers (e.g., 3-methylthio-6-chloroindole, 5-chloro-3-methylthioindole) cannot serve as intermediates for SB-215505 due to incorrect substitution pattern
Quantified Difference	Qualitative: only the 6-chloro-5-methylthio substitution pattern is compatible with the SB-215505 synthetic route and target binding requirements
Conditions	Multi-step synthesis: alkylation, NaBH3CN reduction, further elaboration

Why This Matters

For procurement decisions in CNS drug discovery programs targeting serotonergic pathways, 6-chloro-5-methylthioindole is the required building block to access the SB-215505 chemotype, and substitution with any other regioisomer will fail to produce the desired pharmacologically active compound.

• [1] DrugFuture. SB-215505 Synthetic Route. 'Intermediate indoline (IV) is obtained by reduction of 6-chloro-5-(methylsulfanyl)indole (III) with NaBH3CN in HOAc.' https://www.drugfuture.com/ View Source

Optimal Procurement and Application Scenarios for 6-Chloro-5-methylthioindole in Scientific Research

Medicinal Chemistry: Synthesis of 5-HT Receptor Ligands (e.g., SB-215505 Chemotype)

6-Chloro-5-methylthioindole is the required starting material for constructing the SB-215505 class of 5-HT receptor ligands, where it undergoes NaBH3CN reduction to the corresponding indoline in 98% yield before further elaboration [1]. Procurement of this specific regioisomer ensures compatibility with the established synthetic route; alternative positional isomers (e.g., 3-methylthio-6-chloroindole or 5-chloro-3-methylthioindole) will yield different products and are not suitable substitutes.

Chemical Biology: Oxidative Diversification to Sulfoxide and Sulfone Analogs for SAR Studies

The 5-methylthio group serves as a precursor for oxidation to the corresponding sulfoxide and sulfone (e.g., 6-chloro-5-(methylsulfonyl)-1H-indole, CAS 1268816-56-3), enabling systematic exploration of sulfur oxidation state on biological activity, metabolic stability, and physicochemical properties [1]. This synthetic handle is absent in unsubstituted 6-chloroindole (CAS 17422-33-2), making the 5-methylthio variant the preferred building block for oxidation-state SAR campaigns.

Organic Synthesis: Building Block for Complex Indole Alkaloid Synthesis

The 5-methylthio-6-chloro substitution pattern provides a differentiated electronic profile for electrophilic aromatic substitution and cross-coupling reactions compared to 4-chloro-5-methylthioindole or 3-methylthio-6-chloroindole [1]. The 5-position methylthio group directs electrophilic substitution to specific positions on the indole ring, enabling regioselective functionalization strategies that are not accessible with other regioisomers.

Chemical Procurement: Quality Specifications for Reproducible Research

When procuring 6-chloro-5-methylthioindole, researchers should verify the positional isomer identity (6-chloro, 5-methylthio vs. 5-chloro, 3-methylthio or 4-chloro, 5-methylthio) through NMR or HPLC analysis, as these isomers share the same molecular formula (C9H8ClNS, MW 197.69) and molecular weight, making them indistinguishable by mass spectrometry alone [1]. The 5-methylthio-6-chloro regioisomer should be specified as the required CAS or IUPAC designation to avoid inadvertent procurement of a positional isomer.

Application

Selection Property

Validation Focus

5-HT receptor ligand synthesis

Regioisomer identity (6-Cl,5-SMe)

Positional isomer verification by NMR or HPLC

Oxidative SAR diversification

Methylthio oxidation handle

Sulfoxide/sulfone conversion confirmation

Indole alkaloid building block

Substitution-directed reactivity

Regioselective functionalization outcome

Reproducible research procurement

Positional isomer specification

Identity confirmation beyond MS alone

• [1] CAS Common Chemistry. 5-Chloro-3-(methylthio)-1H-indole, CAS 40015-11-0. Molecular Formula: C9H8ClNS. https://commonchemistry.cas.org/detail?cas_rn=40015-11-0 View Source